molecular formula C13H25NO2 B8341737 8-t-Butyl-2-aminomethyl-1,4-dioxaspiro(4,5)decane

8-t-Butyl-2-aminomethyl-1,4-dioxaspiro(4,5)decane

Cat. No.: B8341737
M. Wt: 227.34 g/mol
InChI Key: NCVZTTSQXOTOMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-t-Butyl-2-aminomethyl-1,4-dioxaspiro(4,5)decane is a useful research compound. Its molecular formula is C13H25NO2 and its molecular weight is 227.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H25NO2

Molecular Weight

227.34 g/mol

IUPAC Name

(8-tert-butyl-1,4-dioxaspiro[4.5]decan-3-yl)methanamine

InChI

InChI=1S/C13H25NO2/c1-12(2,3)10-4-6-13(7-5-10)15-9-11(8-14)16-13/h10-11H,4-9,14H2,1-3H3

InChI Key

NCVZTTSQXOTOMN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1CCC2(CC1)OCC(O2)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a warm (50° C.) solution of 8-t-butyl-2-(phthalimidomethyl)-1,4-dioxaspiro(4,5)decane (12.5 g, 35 mmol) in ethanol (100 ml) was added hydrazine hydrate (3.6 g, 72 mmol). The reaction mixture was kept at 50° C. for 1 hour. Light petroleum 200 ml was added and insoluble material was filtered off. The solvent was evaporated in vacuo. The residue was dissolved in toluene (100 ml) washed with brine (100 ml) and dried (MgSO4). Evaporation of the solvent yielded the title compound as a yellow oil (7.2 g). GC analysis indicated the compound as existing as a mixture of two diastereoisomers (cis, cis and cis, trans) in a ratio of 48:52. The NMR spectra are in agreement with the assigned structure.
Name
8-t-butyl-2-(phthalimidomethyl)-1,4-dioxaspiro(4,5)decane
Quantity
12.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
3.6 g
Type
reactant
Reaction Step Two
[Compound]
Name
Light petroleum
Quantity
200 mL
Type
solvent
Reaction Step Three

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